Cas no 3208-69-3 (2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane)
2-Methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane is a cyclic boronic ester with a methoxy substituent, offering enhanced stability and reactivity for selective organic transformations. Its dioxaborinane structure provides improved hydrolytic stability compared to acyclic boronic esters, making it suitable for moisture-sensitive applications. The methoxy group facilitates controlled reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings, while the steric hindrance from the trimethyl groups enhances selectivity. This compound is particularly useful in pharmaceutical and materials science research, where precise boron incorporation is required. Its compatibility with various solvents and intermediates further broadens its utility in synthetic chemistry.
3208-69-3 structure
Product name:2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
- DTXSID10571296
- 3208-69-3
- J-018627
- SCHEMBL2299851
- 624-295-6
- DTXCID30522068
-
- MDL： MFCD15143639
- Inchi： InChI=1S/C7H15BO3/c1-6-5-7(2,3)11-8(9-4)10-6/h6H,5H2,1-4H3
- InChI Key： KASTZDSYCGXZIB-UHFFFAOYSA-N
- SMILES： B1(OC(CC(O1)(C)C)C)OC
Computed Properties
- Exact Mass: 158.11100
- Monoisotopic Mass: 158.1114245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 0.963 g/mL at 25 °C
- Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
- Refractive Index: n20/D 1.414
- PSA: 27.69000
- LogP: 1.22170
2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H226-H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：UN 1993C 3 / PGIII
- WGK Germany：3
- Hazard Category Code： 10-41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-238112-25 ml |
2-Methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane, |
3208-69-3 | 25 ml |
￥316.00 | 2023-09-05 |
2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Related Literature
-
Vibhu Sharma,Nicole Doerr,Ali Erdemir,Pranesh B. Aswath RSC Adv. 2016 6 53148
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